Cas no 54779-85-0 (Benzoyl isothiocyanate, 4-cyano-)
54779-85-0 structure
Product Name:Benzoyl isothiocyanate, 4-cyano-
CAS No:54779-85-0
MF:C9H4N2OS
MW:188.205860137939
CID:1591802
Update Time:2024-09-13
Benzoyl isothiocyanate, 4-cyano- Chemical and Physical Properties
Names and Identifiers
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- Benzoyl isothiocyanate, 4-cyano-
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- Inchi: 1S/C9H4N2OS/c10-5-7-1-3-8(4-2-7)9(12)11-6-13/h1-4H
- InChI Key: YHOPMABNZKSKRS-UHFFFAOYSA-N
- SMILES: C(N=C=S)(=O)C1=CC=C(C#N)C=C1
Computed Properties
- Exact Mass: 188.00452
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- Boiling Point: 350.9±25.0 °C(Predicted)
- PSA: 53.22
Benzoyl isothiocyanate, 4-cyano- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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